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Compound of Interest

Compound Name: Metahexestrol

Cat. No.: B1236963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Metahexestrol, also known as meso-3,4-bis(3'-hydroxyphenyl)hexane, is a synthetic non-

steroidal estrogen that acts as an inhibitor of the estrogen receptor (E2R).[1][2] Its potential

antitumor activity, particularly in estrogen-dependent breast cancers, makes it a molecule of

significant interest in medicinal chemistry and drug development.[1][2] This document provides

a comprehensive technical guide on a putative synthetic pathway for metahexestrol and

details the analytical methods for its structural characterization. The protocols and data

presented herein are intended to serve as a foundational resource for researchers engaged in

the synthesis and evaluation of this and related compounds.

Physicochemical Properties
Metahexestrol is a solid organic compound with the following properties:
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Property Value Reference

IUPAC Name

3-[(3S,4R)-4-(3-

hydroxyphenyl)hexan-3-

yl]phenol

[3]

Molecular Formula C₁₈H₂₂O₂

Molecular Weight 270.37 g/mol

CAS Number 71953-72-5

Appearance Solid

Proposed Synthesis of Metahexestrol
A plausible and efficient synthetic route to metahexestrol begins with the commercially

available starting material, 3'-hydroxypropiophenone. The proposed pathway involves a two-

step process: a pinacol coupling reaction to form the central C-C bond and create the vicinal

diol intermediate, followed by a deoxygenation step to yield the final alkane structure.
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3'-Hydroxypropiophenone (x2)

1. Mg, HgCl₂
2. Benzene, Reflux

meso-3,4-Bis(3-hydroxyphenyl)hexane-3,4-diol

1. Ac₂O, Pyridine
2. Na, liq. NH₃/EtOH

Metahexestrol
(meso-3,4-Bis(3'-hydroxyphenyl)hexane)
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Synthesized Crude Product

Purification
(Column Chromatography)

Pure Metahexestrol

NMR Spectroscopy
(¹H, ¹³C)

FT-IR Spectroscopy Mass Spectrometry

Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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